Cas no 2757085-55-3 (4-Iodo-N-(4-(pentafluoro-l6-sulfanyl)phenyl)benzamide)

• Product Name: 4-Iodo-N-(4-(pentafluoro-l6-sulfanyl)phenyl)benzamide
• CAS No: 2757085-55-3
• MF: C₁₃H₉F₅INOS
• MW: 449.178151845932
• CID: 5140263
• PubChem ID: 164890524
• Update Time: 2025-05-20

4-Iodo-N-(4-(pentafluoro-l6-sulfanyl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Sulfur, pentafluoro[4-[(4-iodobenzoyl)amino]phenyl]-, (OC-6-21)-
• 4-Iodo-N-(4-(pentafluoro-l6-sulfanyl)phenyl)benzamide
• F71714
• 4-iodo-N-[4-(pentafluoro-??-sulfanyl)phenyl]benzamide
• 2757085-55-3

• Inchi： 1S/C13H9F5INOS/c14-22(15,16,17,18)12-7-5-11(6-8-12)20-13(21)9-1-3-10(19)4-2-9/h1-8H,(H,20,21)
• InChI Key： LVVAOPMAACBLGY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NC1C=CC(=CC=1)S(F)(F)(F)(F)F)=O

Computed Properties

• Exact Mass: 448.93697g/mol
• Monoisotopic Mass: 448.93697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 30.1

Additional information on 4-Iodo-N-(4-(pentafluoro-l6-sulfanyl)phenyl)benzamide

Introduction to 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide (CAS No. 2757085-55-3)

4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide, identified by its Chemical Abstracts Service (CAS) number 2757085-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both iodine and sulfanyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a benzamide core linked to a pentafluoro-substituted phenyl ring via an iodinated amide moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The synthesis and characterization of 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide involve meticulous chemical methodologies that highlight the compound's complexity and the precision required in its preparation. The introduction of the iodine atom at the 4-position of the benzamide ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing more intricate molecular frameworks, which is often essential in the design of novel pharmaceutical agents.

The pentafluoro-substituted phenyl ring is another critical feature of this compound, contributing to its electronic properties and influencing its interactions with biological targets. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them indispensable in modern drug design. The sulfanyl group further enhances the compound's solubility and bioavailability, which are crucial factors in determining the efficacy of a potential therapeutic agent.

In recent years, 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide has been explored in various research contexts, particularly in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have demonstrated its potential as a tool compound in investigating enzyme inhibition mechanisms, particularly those involving transcription factors and signaling proteins. The benzamide moiety is frequently found in biologically active molecules due to its ability to engage with specific amino acid residues in protein targets, facilitating the design of high-affinity binders.

One notable application of this compound has been in the synthesis of probes for imaging and diagnostic purposes. The combination of an iodine atom and a fluorine-containing aromatic ring makes it an excellent candidate for positron emission tomography (PET) imaging studies. PET scans are widely used in clinical diagnostics to visualize metabolic processes and detect disease biomarkers. The unique properties of 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide allow researchers to develop radiolabeled derivatives that can be used to track specific biological pathways with high sensitivity and specificity.

Furthermore, the compound has been investigated for its potential role in developing novel anticancer agents. Cancer research has increasingly focused on targeting specific molecular mechanisms that drive tumor growth and progression. The structural features of 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide make it a versatile scaffold for designing molecules that can interfere with critical cellular processes such as DNA replication and cell signaling. Preclinical studies have shown promising results in inhibiting the proliferation of certain cancer cell lines when treated with derivatives of this compound.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. This has led to numerous fluorinated drugs being approved for clinical use over the past few decades. 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide exemplifies how strategic fluorination can be leveraged to develop next-generation therapeutics.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures from simpler precursors. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to rapidly identify lead candidates with desired biological activities.

The sulfanyl group in 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide also contributes to its overall reactivity and functionality. Sulfanyl-containing compounds are known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions and metal coordination interactions. These properties make them valuable intermediates in organic synthesis and useful tools for modulating biological activity.

In conclusion, 4-Iodo-N-(4-(pentafluoro-1-6-sulfanyl)phenyl)benzamide (CAS No. 2757085-55-3) represents a fascinating molecule with diverse applications in pharmaceutical research and drug development. Its unique structural features, including the presence of an iodine atom, a pentafluoro-substituted phenyl ring, and a sulfanyl group, endow it with remarkable chemical versatility and biological potential. Ongoing research continues to uncover new ways to harness the properties of this compound for therapeutic purposes, underscoring its importance as a cornerstone molecule in modern medicinal chemistry.